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Comparison of Trigonelline Content

The table below summarizes the trigonelline content found in the seeds of various Iranian Trigonella

species. The data is presented as mean values with standard deviation (SD) in milligrams per gram of dry

weight (mg/g DW) [1].

Species Trigonelline Content (mg/g DW, Mean ± SD)

T. stellata 4.95 ± 0.03 to 7.66 ± 0.16

T. foenum-graecum 5.22 to 6.84

T. teheranica Data included in study, specific range not detailed in excerpt

T. coerulescens Data included in study, specific range not detailed in excerpt

T. filipes Data included in study, specific range not detailed in excerpt

T. persica Data included in study, specific range not detailed in excerpt

T. monantha Data included in study, specific range not detailed in excerpt
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Species Trigonelline Content (mg/g DW, Mean ± SD)

T. elliptica Data included in study, specific range not detailed in excerpt

T. cylindracea Data included in study, specific range not detailed in excerpt

T. spicata Data included in study, specific range not detailed in excerpt

The study identified the populations of T. stellata as being particularly rich in trigonelline, showing the

highest content among the species analyzed [1].

Detailed Experimental Protocol

To ensure the reproducibility of the data, here are the key methodological details from the source study [1]:

Plant Materials: Seeds of thirty populations from ten Trigonella species were obtained from the
Iranian Biological Resource Center (IBRC). Each species was represented by three different

populations.
Cultivation Site: The seeds were cultivated in the field at the Horticultural Research Station at the

University of Tehran, Karaj, Iran. The experiment used a completely randomized block design with
three replicates.

Sample Preparation: Mature seeds were collected, completely dried in the shade, and used for
analysis.

Chemical Analysis: The content of trigonelline was determined using High-Performance Liquid
Chromatography (HPLC). All chemicals used were of analytical grade.

Standardized Quantification Method

For researchers aiming to quantify trigonelline, a 2024 study developed a validated, green method using

UPLC-MS/MS [2]. The workflow is summarized below:
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This method is noted for being rapid, economical, and eco-friendly, providing an effective tool for

standardizing and controlling the quality of Trigonella products [2].

Insights for Research and Development

Species Selection: For applications requiring high trigonelline yield, T. stellata and certain

populations of T. foenum-graecum are the most promising candidates among the Iranian species
studied [1].

Beyond Trigonelline: When selecting species, consider other valuable compounds. The same study
found that T. stellata was also rich in diosgenin, another important bioactive compound [1].

Environmental Influence: Be aware that trigonelline content is significantly influenced by genotype,
environment, and their interaction. Studies on diverse international genotypes have shown that

irrigation levels can markedly affect the final concentration of bioactive compounds [3].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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